Cas no 62722-88-7 (Cyclohexanecarbonitrile,1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)-)

Cyclohexanecarbonitrile,1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)- structure
62722-88-7 structure
Product Name:Cyclohexanecarbonitrile,1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)-
CAS No:62722-88-7
MF:C21H21N3O2
MW:347.410344839096
CID:434092
Update Time:2024-01-29

Cyclohexanecarbonitrile,1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile,1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)-
    • Cyclohexanecarbonitrile, 1-(5-oxo-3,4-diphenyl-1,2,4-oxadiazolidin-2-yl)-
    • Inchi: 1S/C21H21N3O2/c22-16-21(14-8-3-9-15-21)24-19(17-10-4-1-5-11-17)23(20(25)26-24)18-12-6-2-7-13-18/h1-2,4-7,10-13,19H,3,8-9,14-15H2
    • InChI Key: UAZAXTDEIHOWKT-UHFFFAOYSA-N
    • SMILES: C1(N2C(C3=CC=CC=C3)N(C3=CC=CC=C3)C(=O)O2)(C#N)CCCCC1

Computed Properties

  • Exact Mass: 347.16353

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Melting Point: 170-172 °C(Solv: ethyl ether (60-29-7))
  • Boiling Point: 502.8±60.0 °C(Predicted)
  • PSA: 56.57
  • pka: -0.84±0.40(Predicted)
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